Cas no 923696-30-4 (2-Chloro-N-(4-{5h,6h,7h,8h,9h-1,2,4Triazolo4,3-AAzepin-3-Yl}Phenyl)Acetamide)

• Product Name: 2-Chloro-N-(4-{5h,6h,7h,8h,9h-1,2,4Triazolo4,3-AAzepin-3-Yl}Phenyl)Acetamide
• CAS No: 923696-30-4
• MF: C₁₅H₁₇ClN₄O
• MW: 304.774681806564
• MDL: MFCD08444412
• CID: 3109272
• PubChem ID: 16227306
• Update Time: 2025-05-23

2-Chloro-N-(4-{5h,6h,7h,8h,9h-1,2,4Triazolo4,3-AAzepin-3-Yl}Phenyl)Acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-chloro-N-[4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)phen yl]acetamide
• 2-chloro-N-(4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)phenyl)acetamide
• Z211318958
• C15H17ClN4O
• CS-0242804
• 923696-30-4
• 2-chloro-N-(4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}phenyl)acetamide
• 2-chloro-N-[4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)phenyl]acetamide
• UPCMLD0ENAT5630458:001
• EN300-25552
• AKOS030685756
• 2-Chloro-N-(4-{5h,6h,7h,8h,9h-1,2,4Triazolo4,3-AAzepin-3-Yl}Phenyl)Acetamide

• MDL： MFCD08444412
• Inchi： 1S/C15H17ClN4O/c16-10-14(21)17-12-7-5-11(6-8-12)15-19-18-13-4-2-1-3-9-20(13)15/h5-8H,1-4,9-10H2,(H,17,21)
• InChI Key： YHHRGJVKRFANBT-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)C1=NN=C2CCCCCN21)=O

Computed Properties

• Exact Mass: 304.1090889Da
• Monoisotopic Mass: 304.1090889Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-Chloro-N-(4-{5h,6h,7h,8h,9h-1,2,4Triazolo4,3-AAzepin-3-Yl}Phenyl)Acetamide

Professional Introduction to Compound with CAS No. 923696-30-4 and Product Name: 2-Chloro-N-(4-{5H,6H,7H,8H,9H-1,2,4-Triazolo[4,3-a]Azepin-3-yl}Phenyl)Acetamide

The compound with the CAS number 923696-30-4 and the product name 2-Chloro-N-(4-{5H,6H,7H,8H,9H-1,2,4-Triazolo[4,3-a]Azepin-3-yl}Phenyl)Acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug discovery and development. The presence of a chloro substituent and a complex heterocyclic system makes it a promising candidate for further investigation.

At the core of this compound's structure lies a 5H,6H,7H,8H,9H-1,2,4-Triazolo[4,3-a]Azepine scaffold, which is a fused heterocyclic system consisting of three nitrogen atoms. This particular arrangement of nitrogen atoms imparts unique electronic and steric properties to the molecule. The triazoloazepine core has been extensively studied for its potential biological activity. Researchers have found that such scaffolds can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and antitumor properties.

The chloro substituent at the 2-position of the acetamide moiety is another critical feature of this compound. Chloro groups are frequently incorporated into pharmaceutical molecules due to their ability to enhance metabolic stability and binding affinity. In this context, the chloro group in 2-Chloro-N-(4-{5H,6H,7H,8H,9H-1,2,4-Triazolo[4,3-a]Azepin-3-yl}Phenyl)Acetamide likely contributes to its overall bioactivity by influencing both the electronic distribution and steric environment around the active site.

The phenyl ring in the product name further modulates the compound's properties. The phenyl group is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets through hydrophobic and π-stacking interactions. In 2-Chloro-N-(4-{5H,6H,7H,8H,9H-1,2,4-Triazolo[4,3-a]Azepin-3-yl}Phenyl)Acetamide, the phenyl ring is linked to the triazoloazepine core through an amide bond. This connection allows for conformational flexibility while maintaining structural integrity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies suggest that 2-Chloro-N-(4-{5H,6H,7H,8H,9H-1,2,4-Triazolo[4,